Cas no 2171988-00-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171988-00-2
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5870273
• PubChem ID: 137949475
• Update Time: 2025-05-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid
• 4-[[2-(9H-Fluoren-9-ylmethoxycarbonylamino)acetyl]amino]-3-hydroxy-3-methylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1538124
• 2171988-00-2

• Inchi： 1S/C22H24N2O6/c1-22(29,10-20(26)27)13-24-19(25)11-23-21(28)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18,29H,10-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： AJARFDNMYVNSIB-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic Acid (CAS No. 2171988-00-2): A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171988-00-2) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Glu(OtBu)-OH, is a key intermediate in the synthesis of various peptides and proteins, particularly those used in drug discovery and development.

The structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid is characterized by its unique combination of functional groups, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group, an acetamido group, and a hydroxy-methylbutanoic acid moiety. These features make it an ideal candidate for use in solid-phase peptide synthesis (SPPS) and other advanced chemical reactions.

Recent studies have highlighted the importance of Fmoc-Glu(OtBu)-OH in the development of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the successful synthesis of a series of peptides using this compound as a building block. The resulting peptides exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its applications in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid has also been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, have utilized this compound to create modified proteins with enhanced stability and bioactivity. These modified proteins have shown promise in various therapeutic applications, including cancer immunotherapy and gene delivery systems.

The Fmoc protecting group is particularly advantageous in peptide synthesis due to its ease of removal under mild conditions. This property allows for the sequential addition of amino acids without side reactions, ensuring high yields and purity of the final product. The hydroxy-methylbutanoic acid moiety, on the other hand, provides additional functionalization sites that can be exploited for further chemical modifications.

A 2022 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated the utility of Fmoc-Glu(OtBu)-OH in the synthesis of cyclic peptides with improved pharmacokinetic properties. The researchers found that the introduction of this compound into the peptide backbone significantly enhanced the stability and bioavailability of the resulting cyclic peptides, making them more suitable for clinical applications.

The versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a chiral building block in asymmetric synthesis. A recent review article in the Tetrahedron Asymmetry journal highlighted several examples where this compound was used to achieve high enantioselectivity in catalytic reactions, opening up new avenues for the synthesis of chiral drugs and materials.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171988-00-2) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for researchers working on peptide synthesis, protein engineering, and asymmetric catalysis. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in the development of novel therapeutic agents and advanced materials.